Cas no 135383-81-2 (Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-)

Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)- structure
135383-81-2 structure
Product Name:Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-
CAS No:135383-81-2
MF:C16H14O5
MW:286.279365062714
CID:230839
PubChem ID:442546
Update Time:2025-04-19

Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2,4,6-trihydroxy-3-(1-oxo-3-phenylpropyl)-
    • 2,4,6-trihydroxy-3-(3-phenylpropanoyl)benzaldehyde
    • CHEBI:28150
    • 3'-Formyl-2',4',6'-trihydroxydihydrochalcone
    • LMPK12120487
    • Q27103530
    • 135383-81-2
    • SCHEMBL4742902
    • C09975
    • 2',4',6'-Trihydroxy-3'-formyldihydrochalcone
    • DTXSID10331872
    • 2,4,6-trihydroxy-3-( 1-oxo-3-phenylpropyl)benzaldehyde
    • CHEMBL3905491
    • Inchi: 1S/C16H14O5/c17-9-11-13(19)8-14(20)15(16(11)21)12(18)7-6-10-4-2-1-3-5-10/h1-5,8-9,19-21H,6-7H2
    • InChI Key: SDPWTOSPDBDEBQ-UHFFFAOYSA-N
    • SMILES: OC1C(C=O)=C(O)C(C(CCC2C=CC=CC=2)=O)=C(O)C=1

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 94.83
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